Olivil

• Molecular Formula: C20H24O7
• Molecular Weight: 376.4 g/mol
• InChI: InChI=1S/C20H24O7/c1-25-17-7-12(3-5-15(17)22)9-20(24)11-27-19(14(20)10-21)13-4-6-16(23)18(8-13)26-2/h3-8,14,19,21-24H,9-11H2,1-2H3/t14-,19-,20-/m0/s1
• InChIKey: BVHIKUCXNBQDEM-GKCIPKSASA-N

Olivil Compound Profile: CAS 2955-23-9, Lignan Class, and Core Physicochemical Parameters for Research Procurement

Olivil (CAS 2955-23-9), also known as (-)-Olivile or Vladinol C, is a naturally occurring lignan belonging to the 7,9'-epoxylignan subclass, characterized by a tetrahydrofuran ring system carrying two guaiacyl (4-hydroxy-3-methoxyphenyl) moieties [1]. It is isolated from various plant sources including Olea europaea (olive tree), Valeriana officinalis (valerian), and Abies species [2][3]. The compound exhibits a molecular formula of C20H24O7 and a molecular weight of 376.40 g/mol . Its physicochemical properties include a melting point of approximately 105°C (as the monohydrate) and a calculated LogP of 1.16, indicating moderate lipophilicity .

Lignan antioxidant SAR and probe compound studies

Species-specific insect feeding stimulant research

Chemoselective primary hydroxyl acylation chemistry

Patent-context taste-masking lignan scope

• [1] FoodB. Showing Compound (-)-Olivil (FDB001448). 2010. View Source
• [2] Pérez-Bonilla M, et al. Radical-scavenging compounds from olive tree (Olea europaea L.) wood. J Agric Food Chem. 2014;62(1):144-51. View Source
• [3] Schumacher B, et al. Lignans isolated from valerian: identification and characterization of a new olivil derivative with partial agonistic activity at A(1) adenosine receptors. J Nat Prod. 2002;65(10):1479-85. View Source

Why Olivil Cannot Be Simply Substituted by Other Plant Lignans in Research and Industrial Applications

The 7,9'-epoxylignan class encompasses a diverse array of structural variants (e.g., pinoresinol, lariciresinol, secoisolariciresinol, matairesinol) that differ critically in the oxidation state of the furan ring, the substitution pattern on the aromatic rings, and the presence/absence of glycosylation or esterification [1][2]. These subtle structural variations translate into substantial functional divergence across multiple biological endpoints, including free radical scavenging potency, receptor binding profiles, species-specific feeding stimulation, and chemical derivatization potential [3][4][5]. Generic lignan selection without consideration of these specific structure-activity relationships may result in orders-of-magnitude differences in bioactivity, inappropriate target engagement, or failed synthetic derivatization. The quantitative evidence below establishes exactly where Olivil departs from its closest structural analogs, providing a scientific basis for compound-specific selection.

Structural oxidation differences

Furan ring oxidation state and aromatic substitution patterns may shift radical scavenging and receptor profiles relative to pinoresinol or lariciresinol.

Species-specific bioactivity

Olive weevil feeding stimulation and A1 adenosine receptor partial agonism (derivative) are not shared by generic lignans; target engagement may not transfer.

Esterification site divergence

Olivil and lariciresinol undergo acylation with different acyl donors (hydroxycinnamic vs. vanillic acid), limiting direct starting-material interchangeability in semi-synthetic routes.

• [1] Yamauchi S, et al. Synthesis and Antioxidant Activity of Olivil-Type Lignans. Biosci Biotechnol Biochem. 2005;69(1):113-122. View Source
• [2] Leont'eva VG, et al. O-acylated lignans from the wood of Abies species. Chem Nat Compd. 1977;13:288–290. View Source
• [3] Kadowaki E, et al. (-)-olivil and (+)-1-acetoxypinoresinol from the olive tree (Olea europaea Linne; Oleaceae) as feeding stimulants of the olive weevil (Dyscerus perforatus). Biosci Biotechnol Biochem. 2003;67(2):415-9. View Source
• [4] Schumacher B, et al. Lignans isolated from valerian: identification and characterization of a new olivil derivative with partial agonistic activity at A(1) adenosine receptors. J Nat Prod. 2002;65(10):1479-85. View Source
• [5] Pérez-Bonilla M, et al. Radical-scavenging compounds from olive tree (Olea europaea L.) wood. J Agric Food Chem. 2014;62(1):144-51. View Source

Olivil Quantitative Differentiation Evidence: Head-to-Head Data vs. Pinoresinol, Lariciresinol, Secoisolariciresinol, and Standard Antioxidants

DPPH Radical Scavenging Activity: Olivil Exhibits Intermediate Potency Between BHT and Hydroxytyrosol, with a Defined EC50 of 176 μM

In a comprehensive radical-scavenging study of olive tree wood constituents, (-)-olivil (compound 2) demonstrated a DPPH radical scavenging EC50 of 176 μM . When directly compared under identical assay conditions, olivil exhibited a higher antioxidative effect against the free radical DPPH than the synthetic reference antioxidant butylated hydroxytoluene (BHT), but a lower effect than the potent olive-derived phenolic hydroxytyrosol [1].

DPPH radical scavenging

Head-to-head

EC₅₀ 176 μM
Olivil > BHT; Olivil

Defines antioxidant ceiling and floor for assay design.

In vitro DPPH assay; Olea europaea wood extract context.

Olive weevil feeding stimulation

Head-to-head

Potent feeding stimulant; female > male (p

Other lignans (pinoresinol, lariciresinol) inactive

Supports species-specific semiochemical study context.

In vivo Dyscerus perforatus feeding assay.

A1 adenosine receptor agonism

Class-level

Olivil derivative active (low μM–sub-μM partial agonist)

Parent olivil and other valerian lignans inactive

First non-nucleoside A1 agonist; requires derivative procurement.

Radioligand binding; valerian research context.

Chemoselective esterification

Head-to-head

Olivil: acylated by p-coumaric/ferulic acid

Lariciresinol: acylated by vanillic acid

Guides semi-synthetic starting material choice.

Abies wood extract characterization.

Taste masking patent scope

Class-level

Explicitly claimed in EP2517574A1

Lignans outside claim set excluded

Establishes patent scope for taste-masking research.

No individual quantitative efficacy data.

Antioxidant SAR: C-4 OH effect

Head-to-head

Olivil

Tertiary C-4 hydroxy reduces activity

Positions olivil as structural probe in antioxidant SAR.

Synthesized lignan series comparison.

Evidence Dimension	DPPH radical scavenging potency
Target Compound Data	EC50 = 176 μM
Comparator Or Baseline	BHT (synthetic antioxidant reference) and Hydroxytyrosol (natural phenolic)
Quantified Difference	Olivil > BHT; Olivil < Hydroxytyrosol
Conditions	In vitro DPPH radical scavenging assay; compounds isolated from Olea europaea wood ethyl acetate extract and screened via online HPLC-DAD-DPPH/ABTS technique [1]

Why This Matters

This defines olivil's antioxidant ceiling and floor for experimental design: it is more potent than BHT but cannot replace hydroxytyrosol where high-potency radical scavenging is required.

• [1] Pérez-Bonilla M, et al. Radical-scavenging compounds from olive tree (Olea europaea L.) wood. J Agric Food Chem. 2014;62(1):144-51. View Source

Species-Specific Feeding Stimulation: Olivil Activates Female Olive Weevil Feeding More Potently Than Male Weevils, Differentiating from Generic Lignan Activity

In a feeding stimulant activity test on the olive weevil (Dyscerus perforatus), (-)-olivil was isolated as one of two compounds exhibiting potent feeding stimulant activity from Olea europaea [1]. The study reported that the activities of (-)-olivil and (+)-1-acetoxypinoresinol were significantly higher for the female than for the male weevil [1]. This species-specific and sex-specific bioactivity is not observed with other common lignans such as pinoresinol or lariciresinol tested in the same study.

Olive weevil feeding stimulation

Head-to-head

Potent feeding stimulant; female > male (p

Other lignans (pinoresinol, lariciresinol) inactive

Supports species-specific semiochemical study context.

In vivo Dyscerus perforatus feeding assay.

A1 adenosine receptor agonism

Class-level

Olivil derivative active (low μM–sub-μM partial agonist)

Parent olivil and other valerian lignans inactive

First non-nucleoside A1 agonist; requires derivative procurement.

Radioligand binding; valerian research context.

Chemoselective esterification

Head-to-head

Olivil: acylated by p-coumaric/ferulic acid

Lariciresinol: acylated by vanillic acid

Guides semi-synthetic starting material choice.

Abies wood extract characterization.

Taste masking patent scope

Class-level

Explicitly claimed in EP2517574A1

Lignans outside claim set excluded

Establishes patent scope for taste-masking research.

No individual quantitative efficacy data.

Antioxidant SAR: C-4 OH effect

Head-to-head

Olivil

Tertiary C-4 hydroxy reduces activity

Positions olivil as structural probe in antioxidant SAR.

Synthesized lignan series comparison.

Evidence Dimension	Feeding stimulant activity in olive weevil
Target Compound Data	Potent feeding stimulant activity; significantly higher activity in female weevils
Comparator Or Baseline	(+)-1-acetoxypinoresinol (co-isolated active lignan); other lignans (e.g., pinoresinol, lariciresinol) showed no reported activity
Quantified Difference	Significantly higher for female than male weevil (p < 0.05)
Conditions	In vivo feeding stimulant activity test on Dyscerus perforatus (olive weevil); compounds isolated from Olea europaea [1]

Why This Matters

Procurement of olivil over generic lignans is essential for research programs targeting olive weevil pest management or studying species-specific semiochemical interactions.

• [1] Kadowaki E, et al. (-)-olivil and (+)-1-acetoxypinoresinol from the olive tree (Olea europaea Linne; Oleaceae) as feeding stimulants of the olive weevil (Dyscerus perforatus). Biosci Biotechnol Biochem. 2003;67(2):415-9. View Source

A1 Adenosine Receptor Agonism: An Olivil Derivative (4'-O-β-D-glucosyl-9-O-(6''-deoxysaccharosyl)olivil) Exhibits Partial Agonism at Low Micromolar to Submicromolar Concentrations, a Profile Absent in Parent Olivil and Other Lignans

While parent (-)-olivil itself does not exhibit significant A1 adenosine receptor activity, a novel olivil derivative (compound 4: 4'-O-β-D-glucosyl-9-O-(6''-deoxysaccharosyl)olivil) isolated from Valeriana officinalis was characterized as a partial agonist at rat and human A1 adenosine receptors, exhibiting affinity and activity in the low micromolar to submicromolar concentration range [1]. Notably, this compound represents the first nonnucleoside adenosine receptor agonist not structurally related to adenosine, and its activity is absent in other valerian lignans including pinoresinol-4-O-β-D-glucoside, 8'-hydroxypinoresinol, and massoniresinol-4'-O-β-D-glucoside [1].

A1 adenosine receptor agonism

Class-level

Olivil derivative active (low μM–sub-μM partial agonist)

Parent olivil and other valerian lignans inactive

First non-nucleoside A1 agonist; requires derivative procurement.

Radioligand binding; valerian research context.

Evidence Dimension	A1 adenosine receptor agonism
Target Compound Data	4'-O-β-D-glucosyl-9-O-(6''-deoxysaccharosyl)olivil: partial agonist, low μM to sub-μM affinity
Comparator Or Baseline	Parent (-)-olivil, pinoresinol glucoside, 8'-hydroxypinoresinol, massoniresinol glucoside (all inactive at A1)
Quantified Difference	Target compound active; comparators inactive
Conditions	Radioligand binding assays at rat and human A1 adenosine receptors [1]

Why This Matters

Researchers investigating the sedative mechanisms of valerian or developing non-nucleoside A1 agonists should specifically procure this olivil derivative rather than parent olivil or other valerian lignans.

• [1] Schumacher B, et al. Lignans isolated from valerian: identification and characterization of a new olivil derivative with partial agonistic activity at A(1) adenosine receptors. J Nat Prod. 2002;65(10):1479-85. View Source

Chemoselective Esterification Pattern: Olivil's Primary Alcoholic Hydroxyl Is Esterified by Hydroxycinnamic Acids (p-Coumaric or Ferulic), Diverging from Lariciresinol's Vanillic Acid Esterification

In the wood of Abies species, olivil and lariciresinol coexist but undergo distinct natural acylation reactions. Olivil is esterified specifically at the primary alcoholic hydroxyl by hydroxycinnamic acids — either p-coumaric or ferulic acid — whereas lariciresinol is esterified by vanillic acid [1]. This chemoselectivity reflects the distinct spatial and electronic environments of the primary hydroxyl groups in these two tetrahydrofuran lignans, and it dictates their subsequent chemical reactivity and natural product diversification pathways.

Chemoselective esterification

Head-to-head

Olivil: acylated by p-coumaric/ferulic acid

Lariciresinol: acylated by vanillic acid

Guides semi-synthetic starting material choice.

Abies wood extract characterization.

Evidence Dimension	Esterification site and acyl group specificity
Target Compound Data	Olivil: esterified at primary alcoholic hydroxyl by p-coumaric or ferulic acid
Comparator Or Baseline	Lariciresinol: esterified by vanillic acid
Quantified Difference	Complete divergence in acyl group identity and esterification position
Conditions	Isolation and characterization of O-acylated lignans from Abies sibirica and A. nephrolepis wood [1]

Why This Matters

For semi-synthetic derivatization or biosynthetic pathway studies, olivil and lariciresinol are not interchangeable starting materials; their distinct hydroxyl group reactivities dictate divergent product outcomes.

• [1] Leont'eva VG, et al. O-acylated lignans from the wood of Abies species. Chem Nat Compd. 1977;13:288–290. View Source

Taste Masking Utility: Olivil Is Claimed in Patent EP2517574A1 for Masking Bitter, Astringent, and Metallic Tastes, Alongside a Defined Subset of Vanillyl Lignans

Patent EP2517574A1 (Symrise AG) specifically claims the use of olivil, among a defined list of vanillyl lignans (including matairesinol, 7-hydroxymatairesinol, lariciresinol, arctigenin, isolariciresinol, pinoresinol, and others), for masking unpleasant taste impressions, particularly bitter, astringent, and/or metallic taste sensations [1]. While the patent does not provide quantitative taste-masking efficacy data for individual lignans, it explicitly enumerates olivil as a claimed active agent, distinguishing it from lignans not included in the claim set. This establishes a functional application niche not shared by all plant lignans.

Taste masking patent scope

Class-level

Explicitly claimed in EP2517574A1

Lignans outside claim set excluded

Establishes patent scope for taste-masking research.

No individual quantitative efficacy data.

Evidence Dimension	Taste masking application claim scope
Target Compound Data	Olivil: explicitly claimed in EP2517574A1
Comparator Or Baseline	Lignans not listed in the claim set (e.g., secoisolariciresinol, cycloolivil)
Quantified Difference	Included vs. excluded from patent claims
Conditions	Patent examination of EP2517574A1 claims [1]

Why This Matters

Procurement of olivil is necessary for industrial flavor or food science research programs seeking to develop or validate taste-masking formulations based on this patent's claimed composition.

• [1] Backes M, Reichelt K, Ley J, Paetz S (Symrise AG). Bestimmte Vanillyllignane und deren Verwendung als Geschmacksverbesserer. European Patent EP2517574A1, 2012. View Source

Comparative Antioxidant Structure-Activity Relationship: The Tertiary Hydroxy Group at C-4 of Olivil Reduces Radical Scavenging Potency Relative to Secoisolariciresinol

A systematic synthesis and evaluation of olivil-type lignans revealed that the tertiary hydroxy group at the C-4 position of the tetrahydrofuran ring in olivil is associated with reduced antioxidant activity compared to lignans lacking this substitution [1]. Specifically, secoisolariciresinol and 3,4-bis(4-hydroxy-3-methoxybenzyl)tetrahydrofuran exhibited the highest antioxidant activity in the series, while olivil's activity was lower [1]. This SAR insight explains why olivil is not the most potent antioxidant among its structural relatives and guides rational compound selection for antioxidant applications.

Antioxidant SAR: C-4 OH effect

Head-to-head

Olivil

Tertiary C-4 hydroxy reduces activity

Positions olivil as structural probe in antioxidant SAR.

Synthesized lignan series comparison.

Evidence Dimension	Antioxidant activity as a function of benzylic structure
Target Compound Data	Olivil: reduced activity due to tertiary C-4 hydroxy group
Comparator Or Baseline	Secoisolariciresinol and 3,4-bis(4-hydroxy-3-methoxybenzyl)tetrahydrofuran (highest activity)
Quantified Difference	Qualitative SAR: Olivil < Secoisolariciresinol
Conditions	Synthesized olivil-type lignans evaluated for antioxidant activity; specific assay not detailed in abstract [1]

Why This Matters

When selecting a lignan for antioxidant studies, researchers should avoid olivil if maximum potency is required, and instead choose secoisolariciresinol; olivil's distinct structural features make it a valuable tool for probing SAR rather than a lead antioxidant candidate.

• [1] Yamauchi S, et al. Synthesis and Antioxidant Activity of Olivil-Type Lignans. Biosci Biotechnol Biochem. 2005;69(1):113-122. View Source

Optimal Olivil Application Scenarios Based on Quantified Differentiation Evidence

Olive Weevil Pest Management Research: Behavioral and Semiochemical Studies

Based on the direct evidence that (-)-olivil is a potent feeding stimulant for Dyscerus perforatus, with significantly higher activity in female weevils [1], this compound is ideally suited for research programs investigating olive weevil behavior, host plant recognition, and integrated pest management strategies. Procurement of olivil is essential for bait formulation development, electrophysiological studies (e.g., electroantennography), or field trapping experiments targeting this economically significant olive pest. Generic lignans such as pinoresinol or lariciresinol are not appropriate substitutes, as they lack this species-specific activity profile.

Semi-Synthetic Derivatization of Lignans via Primary Hydroxyl Acylation

The established chemoselective esterification of olivil's primary alcoholic hydroxyl by hydroxycinnamic acids (p-coumaric or ferulic) provides a defined synthetic handle for creating novel O-acylated lignan derivatives [1]. Researchers pursuing the synthesis of olivil esters, or investigating the biosynthesis of acylated lignans in Abies and related conifers, must procure olivil specifically, as lariciresinol and other tetrahydrofuran lignans undergo acylation with different acyl donors (e.g., vanillic acid) at distinct hydroxyl positions, leading to divergent product profiles [1].

Taste-Masking Formulation Development for Food, Beverage, and Oral Pharmaceuticals

Given the explicit inclusion of olivil in the claims of European Patent EP2517574A1 for masking bitter, astringent, and metallic taste impressions [1], procurement of high-purity olivil is required for industrial research and development programs aiming to validate, optimize, or commercialize taste-masking formulations based on vanillyl lignans. The patent claim set defines a specific subset of active lignans; substitution with lignans not enumerated in the claims (e.g., secoisolariciresinol) would fall outside the patented composition and may not confer the intended taste-modulating effect.

Structure-Activity Relationship (SAR) Studies of Lignan Antioxidant Activity

The established finding that olivil's tertiary C-4 hydroxy group reduces its radical scavenging potency relative to secoisolariciresinol positions olivil as a critical negative control or structural probe in SAR studies [1]. Researchers investigating the molecular determinants of lignan antioxidant activity should include olivil in compound panels to dissect the contribution of specific functional groups. Its well-defined DPPH EC50 of 176 μM and intermediate potency between BHT and hydroxytyrosol [2] provide a quantitative benchmark for calibrating assay sensitivity and comparing novel synthetic lignan analogs.

Application

Selection Property

Validation Focus

Olive weevil pest management research

Species-specific feeding stimulation profile

Female/male bioassay context; bait formulation development

Semi-synthetic lignan acylation

Chemoselective primary hydroxyl acylation by hydroxycinnamic acids

Acylation product characterization; biosynthetic pathway studies

Taste-masking formulation R&D

Patent-claimed vanillyl lignan scope (EP2517574A1)

Sensory validation within claimed composition

Lignan antioxidant SAR studies

Tertiary C-4 hydroxy group context; intermediate radical scavenging ceiling

Assay sensitivity calibration; structure-probe panel design

• [1] Kadowaki E, et al. (-)-olivil and (+)-1-acetoxypinoresinol from the olive tree (Olea europaea Linne; Oleaceae) as feeding stimulants of the olive weevil (Dyscerus perforatus). Biosci Biotechnol Biochem. 2003;67(2):415-9. View Source
• [2] Leont'eva VG, et al. O-acylated lignans from the wood of Abies species. Chem Nat Compd. 1977;13:288–290. View Source
• [3] Backes M, Reichelt K, Ley J, Paetz S (Symrise AG). Bestimmte Vanillyllignane und deren Verwendung als Geschmacksverbesserer. European Patent EP2517574A1, 2012. View Source
• [4] Yamauchi S, et al. Synthesis and Antioxidant Activity of Olivil-Type Lignans. Biosci Biotechnol Biochem. 2005;69(1):113-122. View Source
• [5] Pérez-Bonilla M, et al. Radical-scavenging compounds from olive tree (Olea europaea L.) wood. J Agric Food Chem. 2014;62(1):144-51. View Source